Cas no 1270334-60-5 (1-(3-fluoropyridin-2-yl)ethan-1-amine)

1-(3-Fluoropyridin-2-yl)ethan-1-amine is a fluorinated pyridine derivative with a primary amine functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent enhances its reactivity and metabolic stability, while the amine group allows for further derivatization through condensation or alkylation reactions. This compound is particularly valuable in the development of bioactive molecules due to its ability to modulate electronic and steric properties. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. Suitable for use in cross-coupling reactions and as a building block for heterocyclic compounds, it offers reliable synthetic utility in medicinal chemistry.

1-(3-fluoropyridin-2-yl)ethan-1-amine structure

1270334-60-5 structure

Product Name:1-(3-fluoropyridin-2-yl)ethan-1-amine

CAS No:1270334-60-5

MF:C₇H₉FN₂

MW:140.158164739609

MDL:MFCD18655677

CID:2174132

PubChem ID:55294437

Update Time:2025-06-09

1-(3-fluoropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-Fluoropyridin-2-yl)ethan-1-amine
- 1-(3-Fluoropyridin-2-yl)ethanamine
- (S)-1-(3-Fluoro-2-pyridyl)ethanamine
- (R)-1-(3-Fluoro-2-pyridyl)ethanamine
- 1-(3-Fluoro-2-pyridyl)ethanamine
- EN300-250504
- DB-225637
- SY208575
- 1270334-60-5
- MFCD18655677
- (1R)-1-(3-fluoro-2-pyridyl)ethanamine
- CS-0091419
- MFCD09824169
- N13095
- SCHEMBL6961060
- 1201363-88-3
- AKOS006369061
- MFCD09824168
- SY383469
- SY383468
- 1-(3-fluoropyridin-2-yl)ethan-1-amine
- MDL： MFCD18655677
- Inchi： 1S/C7H9FN2/c1-5(9)7-6(8)3-2-4-10-7/h2-5H,9H2,1H3
- InChI Key： OQOGUSGSVBLLPD-UHFFFAOYSA-N
- SMILES： FC1=CC=CN=C1C(C)N

Computed Properties

Exact Mass: 140.07497646g/mol
Monoisotopic Mass: 140.07497646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 0.2

1-(3-fluoropyridin-2-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029183422-1g	1-(3-Fluoropyridin-2-yl)ethanamine	1270334-60-5	97%	1g	690.84 USD	2021-06-01
Enamine	EN300-250504-0.05g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	0.05g	$254.0	2024-06-19
Enamine	EN300-250504-0.1g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	0.1g	$378.0	2024-06-19
Enamine	EN300-250504-0.25g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	0.25g	$540.0	2024-06-19
Enamine	EN300-250504-0.5g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	0.5g	$850.0	2024-06-19
Enamine	EN300-250504-1.0g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	1.0g	$1091.0	2024-06-19
Enamine	EN300-250504-2.5g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	2.5g	$2137.0	2024-06-19
Enamine	EN300-250504-5.0g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	5.0g	$3163.0	2024-06-19
Enamine	EN300-250504-10.0g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	10.0g	$4690.0	2024-06-19
Enamine	EN300-250504-1g	1-(3-fluoropyridin-2-yl)ethan-1-amine	1270334-60-5	95%	1g	$896.0	2023-09-15